N-(1H-1,2,3-benzotriazol-1-ylmethyl)-3,5-dibromo-2-pyridinamine
Overview
Description
N-(1H-1,2,3-benzotriazol-1-ylmethyl)-3,5-dibromo-2-pyridinamine, also known as BTA-DBPA, is a chemical compound that has been widely used in scientific research. This compound belongs to the family of benzotriazole derivatives and has shown promising results in various fields of research.
Mechanism of Action
The mechanism of action of N-(1H-1,2,3-benzotriazol-1-ylmethyl)-3,5-dibromo-2-pyridinamine is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes that are involved in cancer cell growth. This compound can also induce apoptosis, which is a programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile and does not cause any significant adverse effects on normal cells. This compound has also been shown to have a high selectivity towards cancer cells, which makes it a promising candidate for cancer therapy. This compound has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and prostate cancer.
Advantages and Limitations for Lab Experiments
N-(1H-1,2,3-benzotriazol-1-ylmethyl)-3,5-dibromo-2-pyridinamine has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. This compound also has a low toxicity profile and does not cause any significant adverse effects on normal cells. However, this compound has some limitations for lab experiments. It is not water-soluble, which makes it difficult to use in aqueous solutions. This compound also has limited stability in solution, which makes it difficult to store for long periods.
Future Directions
There are several future directions for the research on N-(1H-1,2,3-benzotriazol-1-ylmethyl)-3,5-dibromo-2-pyridinamine. One of the most promising directions is the development of novel anti-cancer drugs based on this compound. Researchers are also exploring the use of this compound in combination with other anti-cancer drugs to enhance their effectiveness. Another future direction is the development of water-soluble derivatives of this compound, which would make it easier to use in aqueous solutions.
In conclusion, this compound is a promising compound that has shown potent anti-cancer properties. The synthesis method is relatively simple, and this compound has a low toxicity profile. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for the research on this compound, including the development of novel anti-cancer drugs and water-soluble derivatives.
Scientific Research Applications
N-(1H-1,2,3-benzotriazol-1-ylmethyl)-3,5-dibromo-2-pyridinamine has been widely used in various fields of scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of various cancer cells. This compound has also been used in the development of novel anti-cancer drugs.
properties
IUPAC Name |
N-(benzotriazol-1-ylmethyl)-3,5-dibromopyridin-2-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9Br2N5/c13-8-5-9(14)12(15-6-8)16-7-19-11-4-2-1-3-10(11)17-18-19/h1-6H,7H2,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGOLZWSCBZXAHJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=NN2CNC3=C(C=C(C=N3)Br)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9Br2N5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.